2-anilino-3-(4-bromophenyl)-2-azaspiro[3.5]nonan-1-one

• IUPAC Name: 2-anilino-1-(4-bromophenyl)-2-azaspiro[3.5]nonan-3-one
• InChI: InChI=1S/C20H21BrN2O/c21-16-11-9-15(10-12-16)18-20(13-5-2-6-14-20)19(24)23(18)22-17-7-3-1-4-8-17/h1,3-4,7-12,18,22H,2,5-6,13-14H2
• InChI Key: PLRUFJPPMTZOML-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(N(C2=O)NC3=CC=CC=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C20H21BrN2O
• Molecular Weight: 385.3 g/mol

Description

2-anilino-3-(4-bromophenyl)-2-azaspiro[3.5]nonan-1-one is a chemical compound that belongs to the class of spirocyclic compounds. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.5]nonan-1-one.

Mechanism of Action

The mechanism of action of 2-anilino-3-(4-bromophenyl)-2-azaspiro[3.5]nonan-1-one is not fully understood. However, studies have suggested that this compound exerts its biological activity by interacting with specific cellular targets, including enzymes and receptors. For example, this compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. In addition, this compound has been found to interact with the dopamine D2 receptor, which plays a critical role in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-anilino-3-(4-bromophenyl)-2-azaspiro[3.5]nonan-1-one have been extensively studied. Studies have shown that this compound can modulate various cellular processes, including apoptosis, cell cycle progression, and gene expression. In addition, this compound has been found to possess potent anti-inflammatory and antioxidant activities, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

The advantages of using 2-anilino-3-(4-bromophenyl)-2-azaspiro[3.5]nonan-1-one in lab experiments include its potent biological activity, high selectivity, and low toxicity. However, the limitations of this compound include its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on 2-anilino-3-(4-bromophenyl)-2-azaspiro[3.5]nonan-1-one. One potential direction is to investigate the structure-activity relationship of this compound to identify more potent and selective analogs. Another direction is to evaluate the therapeutic potential of this compound in various disease models, including cancer, viral infections, and neurodegenerative diseases. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify its cellular targets.

Scientific Research Applications

2-anilino-3-(4-bromophenyl)-2-azaspiro[3.5]nonan-1-one has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anticancer, antitumor, and antiviral activities. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been found to possess potent antiviral activity against various viruses, including HIV and hepatitis C virus.